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Cat. No.: B13021262

Get Quote

Introduction & Strategic Context
Ethyl 4-hydroxyazepane-1-carboxylate (Formula: C9H17NO3; MW: 187.24 g/mol ) is a

critical seven-membered heterocyclic intermediate. Its structural features—specifically the

conformationally flexible azepane ring, the ethyl carbamate protecting group, and the chiral

hydroxyl center at C4—make it a highly valued building block in the synthesis of complex

neuroactive therapeutics, including muscarinic M4 receptor agonists and bridged tricyclic

carbamoylpyridones for HIV treatment .

Because downstream synthetic steps (such as tosylation or Grignard reactions) are highly

sensitive to moisture, stereochemistry, and starting material purity, a rigorous, self-validating

analytical framework is required . This application note details the orthogonal analytical

methodologies required to fully characterize this compound.
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Analytical workflow for the characterization of ethyl 4-hydroxyazepane-1-carboxylate.

Structural Elucidation: NMR Spectroscopy
Expertise & Experience: The azepane ring undergoes rapid pseudorotation at room

temperature, which can lead to signal broadening in 1H NMR. Furthermore, the protons on the

C2/C7 carbons (adjacent to the carbamate nitrogen) and the C3/C5/C6 carbons heavily

overlap. To establish causality in signal assignment, high-field NMR (≥ 400 MHz) combined

with 2D correlation experiments (COSY for vicinal coupling, HSQC for carbon-proton mapping)

is mandatory. The ethyl carbamate group provides distinct, non-overlapping signals (a triplet

and a quartet) that serve as reliable internal integration standards.

Self-Validating Protocol:

Sample Preparation: Dissolve 15-20 mg of the analyte in 0.6 mL of DMSO-d6 containing

0.03% v/v Tetramethylsilane (TMS) as an internal reference.

1H NMR Acquisition: Acquire at 400 MHz using 16 scans, a relaxation delay (D1) of 2.0 s,

and an acquisition time of 3.0 s.
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13C NMR Acquisition: Acquire at 100 MHz using 1024 scans, D1 of 2.0 s, with continuous

broadband proton decoupling.

Validation: Ensure the integration of the ethyl CH3 triplet (δ 1.18) is exactly 3.00. The sum of

all integrated multiplet regions must equal the 17 protons of the molecular formula.

Purity Profiling and Mass Spectrometry (LC-MS)
Expertise & Experience: Ethyl 4-hydroxyazepane-1-carboxylate is typically synthesized via

the sodium borohydride reduction of ethyl 4-oxoazepane-1-carboxylate . LC-MS is deployed to

separate the target alcohol from unreacted ketone precursors. Electrospray Ionization (ESI) in

positive mode is highly effective because the carbamate moiety and the hydroxyl group readily

coordinate with protons and sodium ions, yielding robust [M+H]+ (m/z 188.1) and[M+Na]+ (m/z

210.1) signals.

Self-Validating Protocol:

Chromatography: Inject 1 µL of a 0.1 mg/mL sample onto a C18 column (2.1 x 50 mm, 1.7

µm) maintained at 40°C.

Gradient: Use Mobile Phase A (0.1% Formic Acid in H2O) and B (0.1% Formic Acid in

Acetonitrile). Run a linear gradient from 5% B to 95% B over 4.0 minutes at 0.4 mL/min.

Mass Spectrometry: Operate the ESI source in positive mode. Set capillary voltage to 3.0 kV,

desolvation temperature to 350°C, and scan range from m/z 100 to 500.

Validation: A blank injection must precede the sample to rule out carryover. The mass error

for the [M+H]+ peak must be ≤ 5 ppm for high-resolution systems.
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Proposed ESI-MS positive mode fragmentation pathway for m/z 188.1.

Stereochemical Analysis: Chiral HPLC
Expertise & Experience: Because position 4 of the azepane ring is a chiral center, the

compound exists as (R) and (S) enantiomers. Biological targets, such as the M4 receptor,

exhibit strict stereospecificity . Normal-phase chiral chromatography using an immobilized

amylose or cellulose-based stationary phase is required to determine the enantiomeric excess

(ee) of the synthesized batch.

Self-Validating Protocol:

Column: Chiralpak IC (4.6 x 250 mm, 5 µm).

Isocratic Elution: Hexane / Isopropanol (85:15, v/v) at a flow rate of 1.0 mL/min.

Detection: UV absorbance at 210 nm (targeting the carbamate π-π* transition).

Validation: Inject a racemic standard first. The system is only validated if the resolution (Rs)

between the (R) and (S) peaks is ≥ 1.5 (baseline resolution).

Orthogonal Techniques: FTIR and Karl Fischer Titration
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Expertise & Experience: The immediate downstream utility of this compound often involves

converting the C4 hydroxyl into a leaving group (e.g., via tosylation) . Because tosyl chloride is

highly sensitive to hydrolysis, the moisture content of the azepanol intermediate must be strictly

controlled. Karl Fischer (KF) titration provides exact quantitative water content, while FTIR

offers orthogonal qualitative proof of the hydroxyl group.

Self-Validating Protocol:

FTIR: Analyze via Attenuated Total Reflectance (ATR). Look for the broad O-H stretch

(~3400 cm⁻¹) and the sharp, intense C=O carbamate stretch (~1680-1700 cm⁻¹).

Karl Fischer Titration: Dissolve 100 mg of the sample in anhydrous methanol within the

titration vessel. Titrate with a standard Hydranal composite reagent.

Validation: Moisture content must be calculated as <0.1% w/w before releasing the batch for

moisture-sensitive downstream synthesis.

Quantitative Data Summaries
Table 1: 1H NMR Spectral Assignments (400 MHz, DMSO-d6)

Chemical Shift (δ,
ppm)

Multiplicity Integration
Structural
Assignment

1.18 Triplet (t) 3H Ethyl -CH3

1.37 - 1.86 Multiplet (m) 6H
Azepane ring -CH2-

(C3, C5, C6)

3.07 - 3.44 Multiplet (m) 4H
Azepane ring -CH2-N-

(C2, C7)

3.75 - 3.85 Multiplet (m) 1H
Azepane ring -CH-OH

(C4)

4.05 Quartet (q) 2H Ethyl -CH2-O-

| 4.55 | Doublet (d) | 1H | -OH (Exchangeable with D2O) |
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Table 2: Key Chromatographic Parameters

Parameter LC-MS (Purity Profiling)
Chiral HPLC (Stereo-
Resolution)

Stationary Phase C18 (2.1 x 50 mm, 1.7 µm)
Chiralpak IC (4.6 x 250
mm, 5 µm)

Mobile Phase
A: 0.1% FA in H2O B: 0.1% FA

in Acetonitrile

Hexane / Isopropanol (85:15,

v/v)

Elution Mode
Gradient (5% to 95% B in 4

min)
Isocratic

Flow Rate 0.4 mL/min 1.0 mL/min

Detection ESI+ (m/z 188.1 [M+H]+) UV Absorbance @ 210 nm

| Critical Metric | Mass error ≤ 5 ppm | Peak Resolution (Rs) ≥ 1.5 |
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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